Cas no 1269294-28-1 (5-Fluoro-1-pyridin-4-yl-1H-pyrazole-4-carboxylic acid ethyl ester)
1269294-28-1 structure
Product Name:5-Fluoro-1-pyridin-4-yl-1H-pyrazole-4-carboxylic acid ethyl ester
CAS No:1269294-28-1
MF:C11H10FN3O2
MW:235.214405536652
CID:3162627
PubChem ID:53429381
Update Time:2025-04-21
5-Fluoro-1-pyridin-4-yl-1H-pyrazole-4-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-1-pyridin-4-yl-1H-pyrazole-4-carboxylic acid ethyl ester
- ETHYL 5-FLUORO-1-(PYRIDIN-4-YL)-1H-PYRAZOLE-4-CARBOXYLATE
- 1269294-28-1
-
- Inchi: 1S/C11H10FN3O2/c1-2-17-11(16)9-7-14-15(10(9)12)8-3-5-13-6-4-8/h3-7H,2H2,1H3
- InChI Key: PNOJFDAFBPPLCR-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)OCC)C=NN1C1C=CN=CC=1
Computed Properties
- Exact Mass: 235.07570473Da
- Monoisotopic Mass: 235.07570473Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 57Ų
5-Fluoro-1-pyridin-4-yl-1H-pyrazole-4-carboxylic acid ethyl ester Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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